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Introduction

Tribufos, a colorless to pale yellow liquid with a characteristic skunk-like or mercaptan-like
odor, is an organophosphate compound primarily used as a defoliant for cotton plants to
facilitate mechanical harvesting.[1] Its systematic name is S,S,S-Tributyl phosphorotrithioate.
This technical guide provides an in-depth overview of the chemical and physical properties of
Tribufos, its molecular structure, and relevant experimental methodologies for its analysis.

Chemical and Physical Properties

The following table summarizes the key quantitative chemical and physical properties of
Tribufos.
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Property Value Reference(s)
Molecular Formula C12H270PSs3 [1]
Molecular Weight 314.5 g/mol [1]
CAS Number 78-48-8 [1]
Appearance Colorless to pale yellow liquid [1112]
Odor Skunk-like or mercaptan-like [1]
Melting Point <-25°C [1]
Boiling Point 150 °C at 0.3 mmHg [3]
Density 1.057 g/cm3 at 20 °C [1]
Vapor Pressure 1.7 x 10~ mm Hg at 20 °C [4]
Water Solubility 2.3 mg/L at 20 °C [2]

Soluble in aliphatic, aromatic,

and chlorinated hydrocarbons
Solubility in Organic Solvents and alcohols.[2] Miscible with [11[2]

dichloromethane, n-hexane, 2-

propanol, and toluene.[1]

Log Kow (Octanol-Water
” . 5.7 [1]
Partition Coefficient)

2.94 x 10~7 atm-m3/mol at 25
Henry's Law Constant oc [1]

Chemical Structure

The chemical structure of Tribufos consists of a central phosphorus atom double-bonded to an
oxygen atom and single-bonded to three thiabutyl groups.
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Caption: 2D Chemical Structure of Tribufos (S,S,S-Tributyl phosphorotrithioate).

Experimental Protocols

Detailed experimental protocols for the determination of the chemical and physical properties of
Tribufos are crucial for regulatory and research purposes. Below are generalized
methodologies based on standard analytical techniques.

Determination of Tribufos Concentration by Gas
Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the quantitative analysis of Tribufos in various matrices, such as
environmental samples or biological tissues.
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. Sample Preparation:

Extraction: The extraction solvent will depend on the matrix. For water samples, liquid-liquid
extraction with a nonpolar solvent like dichloromethane or hexane is common. For solid
samples (e.g., soll, tissue), techniques like Soxhlet extraction or pressurized liquid extraction
with an appropriate solvent mixture (e.g., acetone/hexane) can be used.

Cleanup: The crude extract may require cleanup to remove interfering substances. This can
be achieved using solid-phase extraction (SPE) with cartridges packed with materials like
silica gel or Florisil.

Concentration and Solvent Exchange: The cleaned-up extract is typically concentrated under
a gentle stream of nitrogen and the solvent is exchanged to one suitable for GC-MS analysis
(e.g., hexane or isooctane).

. GC-MS Analysis:
Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.
Column: A nonpolar capillary column, such as a DB-5ms or HP-5ms, is typically employed.

Injector: A split/splitless injector is commonly used. For trace analysis, a large volume
injection technique may be employed.

Oven Temperature Program: A temperature gradient is used to separate the components of
the sample. A typical program might start at a low temperature (e.g., 60°C), ramp up to a
high temperature (e.g., 300°C), and hold for a few minutes.

Mass Spectrometer: The mass spectrometer is operated in either full scan mode for
qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis, which
offers higher sensitivity and selectivity.

Quantification: A calibration curve is generated using standard solutions of Tribufos of
known concentrations. The concentration of Tribufos in the sample is determined by
comparing its peak area to the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tribufos: A Comprehensive Technical Guide to its
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683236#tribufos-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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